(E)-2-cyano-3-(5-phenylfuran-2-yl)-N-(o-tolyl)acrylamide

• IUPAC Name: (E)-2-cyano-N-(2-methylphenyl)-3-(5-phenylfuran-2-yl)prop-2-enamide
• InChI: InChI=1S/C21H16N2O2/c1-15-7-5-6-10-19(15)23-21(24)17(14-22)13-18-11-12-20(25-18)16-8-3-2-4-9-16/h2-13H,1H3,(H,23,24)/b17-13+
• InChI Key: OPDBGWWWKWPEJC-GHRIWEEISA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=O)C(=CC2=CC=C(O2)C3=CC=CC=C3)C#N
• Isomeric SMILES: CC1=CC=CC=C1NC(=O)/C(=C/C2=CC=C(O2)C3=CC=CC=C3)/C#N
• Molecular Formula: C21H16N2O2
• Molecular Weight: 328.4 g/mol

Description

(E)-2-cyano-3-(5-phenylfuran-2-yl)-N-(o-tolyl)acrylamide, also known as CFA, is a chemical compound that has gained attention in the scientific community due to its potential applications in medicinal chemistry.

Scientific Research Applications

Synthesis and Structural Determination

The synthesis and structural determination of related compounds, such as 2-Cyano-3-(1-phenyl-3-(thiophen-2-yl)-1H-pyrazol-4-yl)acrylamide, demonstrate the methodology for synthesizing acrylamide derivatives. This process involves condensation reactions under basic conditions, with structure elucidation via NMR spectroscopy and X-ray diffraction, laying groundwork for understanding similar compounds (Kariuki et al., 2022).

Molecular Engineering for Solar Cell Applications

Organic sensitizers, including derivatives of acrylamide like (E)-2-cyano-3-(furan-2-yl)acrylamide, have been engineered for solar cell applications. These compounds exhibit high incident photon to current conversion efficiency (IPCE) due to their structural and electronic properties, demonstrating the potential for acrylamide derivatives in renewable energy technologies (Kim et al., 2006).

Enantioselective Ene-Reduction by Fungi

The enantioselective ene-reduction of (E)-2-cyano-3-(furan-2-yl)acrylamide by marine and terrestrial fungi showcases the potential of biocatalysis in synthesizing optically active compounds. This research highlights the use of fungi to obtain compounds with specific stereochemistry, useful in various pharmaceutical and chemical applications (Jimenez et al., 2019).

Antitumor Activity and Molecular Docking

Investigation into the antitumor activity of pyrimidiopyrazole derivatives of similar acrylamide compounds underlines the significance of these molecules in medicinal chemistry. Molecular docking studies offer insights into the interaction of these compounds with biological targets, indicating their potential in cancer therapy (Fahim et al., 2019).